Cas no 1260876-52-5 (2-Chloro-4-nitrobenzamidine)

• Product Name: 2-Chloro-4-nitrobenzamidine
• CAS No: 1260876-52-5
• MF: C₇H₆ClN₃O₂
• MW: 199.594439983368
• CID: 2101351
• Update Time: 2023-08-03

2-Chloro-4-nitrobenzamidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-nitrobenzamidine
• N-(4-carbamimidoyl-3-chlorophenyl)-N-oxohydroxylam
• 2-Chloro-4-nitrobenzamidine

• Inchi： 1S/C7H6ClN3O2/c8-6-3-4(11(12)13)1-2-5(6)7(9)10/h1-3H,(H3,9,10)
• InChI Key： HCIPWAIBRZHNKK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=N)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 1.5
• Topological Polar Surface Area: 95.7